Cas no 107-01-7 (2-Butene)

2-Butene Properties

Names and Identifiers

• 2-Butene
• (2E)-2-Butene
• 2-Buten
• 2-BUTYLENE
• butene-2
• butylene-2
• Z-2-butene
• beta-butylene
• dimethylethylene
• Pseudobutylene
• beta-Butene
• but-2-ene
• 2-Butene,c&t
• CH3CH=CHCH3
• 2-trans-Butene
• e-but-2-ene
• .BETA.-BUTYLENE, E-
• trans-1,2-Dimethylethylene
• 017NGL487F
• MFCD00064458
• NS00007689
• CHEBI:48363
• UNII-S1SK37516R
• CHEBI:48365
• AKOS025295555
• HSDB 5723
• (E)-2-Butene
• E-.BETA.-BUTYLENE
• EC 203-452-9
• 2-Butenes, cis & trans
• 2-BUTENE (E)-FORM
• 68956-54-7
• CCRIS 8971
• trans-but-2-ene
• EINECS 273-307-2
• S1SK37516R
• BRN 1718755
• HSDB 180
• 107-01-7
• 2-BUTENE, (E)-
• .beta.-Butylene
• trans-2-Butene
• (2E)-but-2-ene
• 2-Butene-trans
• E-2-BUTENE
• beta-trans-Butylene
• Low-boiling butene-2
• DTXSID7027255
• (E)-2-C4H8
• EINECS 210-855-3
• trans-2-Butene, >=99%
• B0691
• 2-Butene,(2E)-
• EINECS 203-452-9
• 3-01-00-00732 (Beilstein Handbook Reference)
• 2-Butene, trans-
• (E)-But-2-ene
• 2-BUTENE (E)-FORM [MI]
• TRANS-2-BUTENE [HSDB]
• Q27121170
• trans-Butene
• trans-But-2-en
• UNII-017NGL487F
• 624-64-6
• 2-Butene, (2E)-
• Butene, 2-
• +Expand

• MDL： MFCD00064458
• InChIKey： IAQRGUVFOMOMEM-ONEGZZNKSA-N
• Inchi： 1S/C4H8/c1-3-4-2/h3-4H,1-2H3
• SMILES： C/C=C/C

Computed Properties

• Exact Mass: 56.06260
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 56.0626
• Heavy Atom Count: 4
• Complexity: 15.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 1.58240
• PSA: 0.00000
• Merck: 1520
• Refractive Index: 1.5648 (589.3 nm 23 ºC)
• Boiling Point: 150 ºC
• Melting Point: -139.3 ºC
• Vapor Pressure: 2575 mm Hg ( 37.7 °C)
• Flash Point: -56.4±8.0 ºC,
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.636±0.06 g/cm3 (20 ºC 760 Torr),

2-Butene Security Information

• RTECS：EM2932000
• WGK Germany：3
• Safety Term：2.1
• Safety Instruction： S9; S16; S33
• Risk Phrases：R12
• Hazard Level：2.1
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1012 2.1
• Hazard Statement： Flammable
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 12
• Signal Word：warning
• Explosive Limit：9.3%
• HazardClass：2.1

2-Butene Customs Data

• HS CODE：2901232000
• Customs Data：

  China Customs Code:

  2901232000

  Overview:

  2901232000 2-Butene.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:2.0%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2901232000 (e)-but-2-ene.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:2.0%.general tariff:20.0%